Cas no 59456-68-7 ()

• CAS No: 59456-68-7
• MF: C₈H₁₅BrO
• MW: 207.108102083206
• CID: 2843670
• PubChem ID: 12120813
• Update Time: 2025-04-21

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C8H15BrO/c1-2-10-8-6-4-3-5-7(8)9/h7-8H,2-6H2,1H3/t7-,8-/m1/s1
• InChI Key： BEEIKWFOEDINMO-HTQZYQBOSA-N
• SMILES： Br[C@@H]1CCCC[C@H]1OCC

Computed Properties

• Exact Mass: 206.03063Da
• Monoisotopic Mass: 206.03063Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 95.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 9.2Ų